Cas no 2034464-23-6 (N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide)

• Product Name: N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide
• CAS No: 2034464-23-6
• MF: C₂₁H₂₀F₃N₃O₂S
• MW: 435.462614059448
• CID: 6180786
• PubChem ID: 119106022
• Update Time: 2025-10-20

N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide
• N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• F6570-2925
• N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide
• 2034464-23-6
• AKOS026705109

• Inchi： 1S/C21H20F3N3O2S/c22-21(23,24)16-10-8-15(9-11-16)14-30(28,29)26-18-6-2-1-5-17(18)19-13-27-12-4-3-7-20(27)25-19/h1-2,5-6,8-11,13,26H,3-4,7,12,14H2
• InChI Key： OCYYOKAAHUEZFZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 435.12283255g/mol
• Monoisotopic Mass: 435.12283255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.4Ų

Additional information on N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide

N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 2034464-23-6): An Overview

N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 2034464-23-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridine derivatives and features a unique structural framework that includes a trifluoromethyl group and a sulfonamide moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development programs.

The imidazopyridine core of the compound is well-known for its biological activity, particularly in the modulation of central nervous system (CNS) receptors. Imidazopyridines have been extensively studied for their anxiolytic, sedative, and hypnotic effects. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the sulfonamide functionality imparts specific pharmacological properties, such as increased solubility and enhanced binding affinity to target proteins.

Recent research has focused on the potential of N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide in treating neurological disorders. Studies have shown that this compound exhibits potent activity against specific subtypes of GABA receptors, which are implicated in conditions such as anxiety and insomnia. The selective binding to these receptors suggests that it could offer a more targeted therapeutic approach compared to existing drugs.

In addition to its CNS effects, this compound has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent. The anti-inflammatory properties are attributed to its ability to modulate cytokine production and inhibit pro-inflammatory pathways. This dual functionality makes it a versatile candidate for drug development.

The synthesis of N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The key steps include the formation of the imidazopyridine core through a multistep process involving cyclization reactions and subsequent functionalization with the trifluoromethyl and sulfonamide groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

Pharmacokinetic studies have revealed that N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide exhibits favorable pharmacokinetic properties. It demonstrates good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance.

Toxicological evaluations have shown that this compound has a favorable safety profile at therapeutic doses. Preclinical studies in animal models have not reported significant adverse effects or toxicity concerns. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-1-4-(trifluoromethyl)phenylmethanesulfonamide (CAS No. 2034464-23-6) is a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its use in clinical settings.